4-(2,3-Difluorophenyl)-3-fluorobenzoic acid

• IUPAC Name: 4-(2,3-difluorophenyl)-3-fluorobenzoic acid
• InChI: InChI=1S/C13H7F3O2/c14-10-3-1-2-9(12(10)16)8-5-4-7(13(17)18)6-11(8)15/h1-6H,(H,17,18)
• InChI Key: BKXIDFKKKOGSDA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)F)C2=C(C=C(C=C2)C(=O)O)F
• Molecular Formula: C13H7F3O2
• DSSTOX Substance ID: DTXSID60689658
• Molecular Weight: 252.19 g/mol
• CAS RN: 1261625-13-1

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined by various methods such as X-ray crystallography, NMR spectroscopy, etc. Unfortunately, the specific molecular structure of “4-(2,3-Difluorophenyl)-3-fluorobenzoic acid” is not provided in the sources I found.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, etc. Unfortunately, the specific physical and chemical properties of “4-(2,3-Difluorophenyl)-3-fluorobenzoic acid” are not provided in the sources I found.

Scientific Research Applications

Environmental Degradation

Research on fluorobenzoic acid derivatives, including compounds similar to 4-(2,3-Difluorophenyl)-3-fluorobenzoic acid, has shown their potential in environmental applications. For example, the degradation of fluorobenzoic acids by microbial action has been studied to understand the breakdown of such compounds in the environment. Pseudomonas sp. B13, for instance, can cometabolize monofluorobenzoates, indicating a pathway for the isomeric fluorobenzoates degradation based on key metabolites isolated during the process. The study suggests a catabolic pathway involving the ring cleavage of fluorocatechol as a critical step in fluorobenzoate degradation, with certain metabolites identified as dead-end products from the catabolism of 2- and 3-fluorobenzoate (Schreiber et al., 1980).

Material Science

In material science, fluorosubstituted esters derived from fluorobenzoic acids have been explored for their mesomorphic and dielectric properties, potentially useful for formulating nematic mixtures in liquid crystal displays and other electronic applications. These compounds exhibit a strong dependence of dielectric anisotropy upon frequency, which can be crucial for the development of dual-frequency addressing systems (Ziobro et al., 2009).

Medical Imaging

Fluorobenzoic acid derivatives, including those structurally related to 4-(2,3-Difluorophenyl)-3-fluorobenzoic acid, have been utilized in medical imaging, specifically in the synthesis of radiolabeled peptides for positron emission tomography (PET). A study demonstrates a rapid method for labeling short peptides with fluorobenzoic acid for PET imaging, which could enhance the application of peptides in medical diagnostics and therapeutic monitoring (Sutcliffe-Goulden et al., 2002).